Cas no 58095-31-1 (Sulbenox)

• Product Name: Sulbenox
• CAS No: 58095-31-1
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 372808
• PubChem ID: 65473
• Update Time: 2025-04-19

Sulbenox Chemical and Physical Properties

Names and Identifiers

• Urea,N-(4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-yl)-
• (7-oxo-5,6-dihydro-4H-1-benzothiophen-4-yl)urea
• (4,5,6,7-Tetrahydro-7-oxobenzo(b)thien-4-yl)urea
• 1-(7-oxo-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)urea
• BRN 1643663
• CL 206576
• Sulbenox [USAN:INN]
• Sulbenoxum
• Sulbenoxum [INN-Latin]
• UNII-6J4L7U7I9D
• Urea, (4,5,6,7-tetrahydro-7-oxobenzo(b)thien-4-yl)-
• Vigazoo
• (+)- 4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-ylurea
• SULBENOX [MI]
• (4,5,6,7-Tetrahydro-7-oxobenzo[b]thien-4-yl)urea
• CL 206,576
• SULBENOX [USAN]
• SULBENOX [INN]
• Sulbenox
• CHEMBL2104919
• (+)-4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-ylurea
• Q27264990
• 6J4L7U7I9D
• 7-Keto-4,5,6,7-tetrahydrobenzo[b]-thien-4-ylurea
• KNKOUDKOHSNMEL-UHFFFAOYSA-N
• (-)-4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-ylurea
• D05943
• CL-206576
• 58095-31-1
• 4,5,6,7-tetrahydro-7-oxobenzo[b]thien-4-ylurea
• SCHEMBL110252
• Sulbenox (USAN/INN)
• NS00122908
• DTXSID90866672

• Inchi： 1S/C9H10N2O2S/c10-9(13)11-6-1-2-7(12)8-5(6)3-4-14-8/h3-4,6H,1-2H2,(H3,10,11,13)
• InChI Key： KNKOUDKOHSNMEL-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(CCC2NC(N)=O)=O

Computed Properties

• Exact Mass: 210.04629874g/mol
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Melting Point: 245-246°

Sulbenox Security Information

• Toxicity：LD50 orally in rats: >5000 mg/kg (Asato, Wilbur)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones